Cas no 2229502-36-5 (tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate
• CAS No: 2229502-36-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6298120
• PubChem ID: 165966618
• Update Time: 2025-07-17

tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate
• 2229502-36-5
• EN300-1875272

• Inchi： 1S/C12H24N2O3/c1-11(2,3)9(8(15)7-13)14-10(16)17-12(4,5)6/h9H,7,13H2,1-6H3,(H,14,16)
• InChI Key： AEXCANFKPOYTKB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(CN)=O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate

tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate (CAS No. 2229502-36-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate (CAS No. 2229502-36-5) has emerged as a compound of significant interest. This carbamate-protected amino acid derivative is widely utilized in peptide synthesis, medicinal chemistry, and drug discovery. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the 4,4-dimethyl-2-oxopentan-3-yl backbone, make it a versatile building block for designing novel therapeutic agents.

The Boc-protected amino acid motif is a cornerstone in modern peptide synthesis, enabling researchers to achieve selective deprotection and coupling reactions. With the growing demand for peptide-based drugs and bioconjugates, compounds like tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate are gaining traction in both academic and industrial settings. Its stability under acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols further enhance its utility.

Recent advancements in AI-driven drug discovery and computational chemistry have spotlighted the importance of high-purity intermediates like this compound. Researchers are increasingly leveraging machine learning algorithms to predict the reactivity and compatibility of such building blocks, streamlining the development of targeted therapies. This aligns with the broader trend of precision medicine, where customized molecular scaffolds are essential for addressing complex diseases.

From a synthetic perspective, the 4,4-dimethyl-2-oxopentan-3-yl moiety offers steric hindrance, which can influence the conformational stability of resulting peptides. This property is particularly valuable in designing peptidomimetics and enzyme inhibitors, where rigid structures are often required to achieve high binding affinity. The compound's CAS No. 2229502-36-5 is frequently cited in patents and publications related to anticancer agents and antiviral therapeutics, reflecting its relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in the compound's applications. As the pharmaceutical industry shifts toward green chemistry principles, the demand for sustainable synthetic routes and eco-friendly reagents has grown. tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate is often synthesized using catalytic methods and recyclable solvents, aligning with these sustainability goals.

In summary, tert-butyl N-(1-amino-4,4-dimethyl-2-oxopentan-3-yl)carbamate (CAS No. 2229502-36-5) represents a critical tool in modern chemical research. Its applications span peptide synthesis, drug discovery, and bioconjugation, driven by its structural versatility and compatibility with emerging technologies like AI-assisted molecular design. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the development of next-generation therapeutics.